Cas no 136-47-0 (Tetracaine hydrochloride)

• Product name: Tetracaine hydrochloride
• CAS No: 136-47-0
• MF: C₁₅H₂₅ClN₂O₂
• MW: 300.8242
• MDL: MFCD00038912
• CID: 36364
• PubChem ID: 87577427

Tetracaine hydrochloride Chemical and Physical Properties

Names and Identifiers

• tetracaine hydrochloride usp
• Tetracaine HCl
• 2-dimethylaminoethyl 4-n-butylaminobenzoate hydrochloride
• 4-(Butylamino)benzoic acid 2-(dimethylamino)ethyl ester hydrochloride
• 4-(butylamino)-Benzoic acid, 2-(dimethylamino)ethyl ester, monohydrochloride
• p-butylaminobenzoyl-2-dimethylaminoethanol hydrochloride
• Amethocaine hydrochloride
• Anethaine
• Butethanol
• Curtacain
• Decicain
• Gingicain M
• Menonasal
• Pantocaine
• Pontocaine hydrochloride
• Tetracaine hydrochloride
• Tonexol
• 2-(dimethylamino)ethyl 4-(butylamino)benzoate
• 2-(Dimethylamino)ethyl 4-(butylamino)benzoate hydrochloride
• Dicain
• 4-(Butylamino)benzoic acid 2-(dimethylamino)ethyl ester,Ameth
• 4-(Butylamino)benzoic acid 2-(dimethylamino)ethyl ester,Amethocaine hydrochloride
• Amethocalne,Dlcalne,PONTOCAINE,PANTOCAINE
• anacel
• decicaine
• Tetracaine (hydrochloride)
• TETRACAINE HYDROCHLORIDE CRYSTALLINE, BP
• USP
• gingicainm
• Butylocaine
• Leocaine
• Intercaine
• Anethain
• Pantocain
• Dessicain
• Dicainum
• Tetracainium chloridum
• Tetracaine chlorhydrate
• Tetracaine monohydrochloride
• Amethocaine monohydrochloride
• 5NF5D4OPCI
• 4-(Butylamino)benzoi
• HY-B0473
• SW196411-3
• SR-01000075240-1
• Tetracaini hydrochloridum
• TETRACAINE HYDROCHLORIDE [MI]
• DTXCID4022448
• SPECTRUM1500564
• Tetracaine for system suitability
• TETRACAINE HYDROCHLORIDE [USP MONOGRAPH]
• 2-Dimethylaminoethanol 4-N-butylaminobenzoate hydrochloride
• TETRACAINE HYDROCHLORIDE [ORANGE BOOK]
• 2-(Dimethylamino)ethyl p-(butylamino)benzoate hydrochloride
• TETRACAINE HYDROCHLORIDE [WHO-DD]
• SCHEMBL24370
• CHEMBL1255654
• Opera_ID_1220
• HMS1921C17
• 2-(Dimethylamino)ethyl p-(butylamino)benzoate monohydrochloride
• Comfortox Tetracaine
• NeuroMed Topical AnalgesicLA
• 2-(Dimethylamino)ethyl 4-(butylamino)benzoate monohydrochloride
• TETRACAINI HYDROCHLORIDUM [WHO-IP LATIN]
• EN300-6748838
• NCGC00261896-01
• NCGC00094458-01
• CCG-39266
• TETRACAINE HYDROCHLORIDE [JAN]
• MFCD00038912
• Tetracaine hydrochloride [USP:JAN]
• T1688
• TETRACAINE HYDROCHLORIDE [EP MONOGRAPH]
• NCGC00094458-03
• NCGC00094458-05
• SR-01000075240
• Tetracaine hydrochloride, >=99%
• D00741
• TETRACAINE HYDROCHLORIDE [WHO-IP]
• Q-201806
• SMR000058522
• Tetocaine
• KS-5059
• 53762-93-9
• TETRACAINE HYDROCHLORIDE (EP MONOGRAPH)
• SR-01000075240-6
• Tetracaine hydrochloride, meets USP testing specifications
• NSC757337
• EU-0101211
• AMETHOCAINE HYDROCHLORIDE [WHO-IP]
• MLS000069780
• Tetracaine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• TETRACAINE-D6 HCL (N,N-DIMETHYL-D6)
• HMS1569D04
• NSC-757337
• UNII-5NF5D4OPCI
• DICAINUM [WHO-IP]
• Tetracaine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• tetracainehydrochloride
• Protocaine hydrochloride (TN)
• TETRACAINE HYDROCHLORIDE (USP MONOGRAPH)
• p-(Butylamino)benzoic acid, 2-(dimethylamino)ethyl ester, hydrochloride
• TETRACAINE HYDROCHLORIDE COMPONENT OF KOVANAZE
• AC-774
• Tetracaine hydrochloride, Sigma Reference Standard
• TETRACAINE HYDROCHLORIDE [USP-RS]
• Z2756516968
• NeuroMed Topical Analgesic
• NCGC00094458-04
• 2-(dimethylamino)ethyl 4-(butylamino)benzoate;hydrochloride
• Tetracaine Hydrochloride 1.0 mg/ml in Acetonitrile (as free base)
• BCP26339
• TETRACAINE HYDROCHLORIDE [MART.]
• NCGC00094458-02
• 2-(Dimethylamino)ethyl 4-(butylamino)benzoic acid hydrochloride
• TETRACAINE HYDROCHLORIDE (MART.)
• DTXSID6042448
• KOVANAZE COMPONENT TETRACAINE HYDROCHLORIDE
• Eclipse Topical AnalgesicLL
• EINECS 205-248-5
• NS00079216
• Protocaine hydrochloride
• Exactacain
• Tetraca
• Tox21_110290
• Tetracaine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• TETRACAINE HYDROCHLORIDE (USP-RS)
• PPWHTZKZQNXVAE-UHFFFAOYSA-N
• Tetracaine, HCl
• TETRACAINE HYDROCHLORIDE [VANDF]
• Tetracaine hydrochloride (JP17/USP)
• Amethocalne HCl
• BENZOIC ACID, p-(BUTYLAMINO)-, 2-(DIMETHYLAMINO)ETHYL ESTER, MONOHYDROCHLORIDE
• Viractin
• Tetracaine hydrochloride (Pontocaine)
• Q27262597
• NCGC00016049-02
• LP01211
• Tetracaine hydrochloride (USP:JAN)
• s2573
• Tetracaine for system suitability, European Pharmacopoeia (EP) Reference Standard
• 4-butylaminobenzoic acid dimethylaminoethyl ester hcl
• Benzoic acid, 4-(butylamino)-, 2-(dimethylamino)ethyl ester, monohydrochloride
• CHEBI:9469
• CAS-136-47-0
• TETRACAINE HYDROCHLORIDE [GREEN BOOK]
• 136-47-0
• Tox21_501211
• Benzoic acid, 4-(butylamino)-, 2-(dimethylamino)ethyl ester,monohydrochloride
• AKOS015888160
• FT-0603346
• NSC 757337
• NCGC00016049-07
• FT-0674941
• MLS002222164
• Pharmakon1600-01500564
• A807078
• T 7508
• Tox21_110290_1
• Tetracaine hydrochloride (JP18/USP)
• DB-042341

• MDL： MFCD00038912
• Inchi： 1S/C15H24N2O2.ClH/c1-4-5-10-16-14-8-6-13(7-9-14)15(18)19-12-11-17(2)3;/h6-9,16H,4-5,10-12H2,1-3H3;1H
• InChI Key： PPWHTZKZQNXVAE-UHFFFAOYSA-N
• SMILES： Cl[H].O(C(C1C([H])=C([H])C(=C([H])C=1[H])N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 300.160456g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 300.160456g/mol
• Monoisotopic Mass: 300.160456g/mol
• Topological Polar Surface Area: 41.6Ų
• Heavy Atom Count: 20
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 41.6A^2
• Surface Charge: 0
• Isotope Atom Count: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.1279 (rough estimate)
• Melting Point: 147-150℃
• Boiling Point: 389.4°C at 760 mmHg
• Flash Point: 189.3 oC
• Refractive Index: 1.5200 (estimate)
• Solubility: alcohol: solublesoluble 40 parts of solvent
• Water Partition Coefficient: Soluble in water at 50mg/ml
• PSA: 41.57000
• LogP: 3.49200
• Solubility: Soluble in water, soluble in ethanol, insoluble in diethyl ether or benzene
• Vapor Pressure: 2.87E-06mmHg at 25°C
• pka: 8.39(at 25℃)
• Merck: 9188

Tetracaine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H317,H319
• Warning Statement： P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 25-36-43
• Safety Instruction： S26-S36/37-S45-S36/37/39-S22-S53
• RTECS：DG4900000
• Hazardous Material Identification：
• Toxicity：LD50 i.p. in mice: 70 mg/kg (Dawes); also reported as LD50 in female mice (mg/kg): 13 i.v.; 35 s.c. (Bopp)
• HazardClass：6.1
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
• Packing Group：III
• PackingGroup：III
• Risk Phrases：R25; R36; R43
• Hazard Level：6.1

Tetracaine hydrochloride Customs Data

• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Tetracaine hydrochloride

Introduction to Tetracaine Hydrochloride (CAS No. 136-47-0)

Tetracaine Hydrochloride, with the chemical formula C₁₄H₂₁ClN₂O and CAS number 136-47-0, is a well-established local anesthetic agent widely utilized in both medical and pharmaceutical applications. Its chemical structure, characterized by a piperidine ring and an amide functional group, contributes to its potent pharmacological effects, making it a cornerstone in the field of regional anesthesia. This compound has been extensively studied for its efficacy and safety profiles, and recent advancements in medical research continue to highlight its significance in modern therapeutic practices.

The mechanism of action of Tetracaine Hydrochloride revolves around its ability to block sodium channels in nerve cells, thereby inhibiting the transmission of nerve impulses. This selective blockade leads to a temporary loss of sensation in the targeted area, which is particularly valuable in surgical procedures requiring localized anesthesia. The compound's rapid onset of action and relatively long duration make it a preferred choice for various clinical scenarios, including dental procedures, ophthalmic surgeries, and topical applications.

Recent studies have delved into the pharmacokinetic properties of Tetracaine Hydrochloride, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Research indicates that the hydrochloride salt form enhances the compound's solubility, facilitating more efficient delivery through intravenous or topical routes. Furthermore, investigations have explored its potential interactions with other anesthetic agents, providing clinicians with a better understanding of how to optimize its use in combination therapies.

In the realm of ophthalmology, Tetracaine Hydrochloride has found applications as a pre-operative anesthetic agent to minimize patient discomfort during eye examinations and surgeries. Its ability to produce rapid analgesia without significant systemic effects makes it an ideal candidate for delicate ocular procedures. Additionally, emerging research suggests that Tetracaine Hydrochloride may have neuroprotective properties when used in specific concentrations, potentially offering benefits beyond mere anesthesia.

The safety profile of Tetracaine Hydrochloride has been thoroughly evaluated through decades of clinical use. While generally well-tolerated at recommended doses, excessive exposure or improper administration can lead to adverse effects such as systemic toxicity or allergic reactions. Therefore, it is imperative that healthcare professionals adhere to established guidelines regarding dosage and application techniques to mitigate risks effectively.

Advancements in drug delivery systems have also expanded the utility of Tetracaine Hydrochloride. Novel formulations, such as transdermal patches and sustained-release gels, have been developed to provide prolonged analgesia with reduced frequency of administration. These innovations not only enhance patient convenience but also improve overall treatment outcomes by maintaining consistent drug levels in the bloodstream.

The role of Tetracaine Hydrochloride in emergency medicine cannot be overstated. Its rapid onset and reliable efficacy make it a valuable tool for managing acute pain in trauma settings or during urgent surgical interventions. Researchers are continuously exploring new indications for this compound, including its potential use in pain management protocols for chronic conditions like neuropathic pain syndromes.

Environmental considerations also play a role in the broader context of Tetracaine Hydrochloride usage. Efforts are underway to develop eco-friendly formulations that minimize environmental impact while maintaining therapeutic efficacy. Such initiatives align with global trends toward sustainable healthcare practices and underscore the compound's relevance not just as a medical treatment but as part of a larger ecosystem of responsible pharmaceutical development.

In conclusion, Tetracaine Hydrochloride (CAS No. 136-47-0) remains a vital component of modern medicine due to its extensive therapeutic applications and well-documented safety profile. Ongoing research continues to uncover new possibilities for this versatile compound, reinforcing its importance in both clinical practice and academic study. As medical science progresses, it is likely that further refinements in its use will emerge, further solidifying its place as an indispensable tool in healthcare.